Cas no 191327-28-3 ((R)-Methyl 1,2,3,4-tetrahydroisoquinoline-3-carboxylate)

(R)-Methyl 1,2,3,4-tetrahydroisoquinoline-3-carboxylate Properties

Names and Identifiers

• 3-Isoquinolinecarboxylicacid, 1,2,3,4-tetrahydro-, methyl ester, (3R)-
• (R)-Methyl 1,2,3,4-tetrahydroisoquinoline-3-carboxylate
• (R )-1,2,3,4-tetrahydro-3-isoquinolinecarboxylic acid methyl ester
• AB27613
• AC1M13UI
• AG-E-39684
• CTK4E0626
• KB-02700
• methyl R-1,2,3,4-tetrahydroisoquinoline-3-carboxylate
• SureCN6866846
• METHYL 1,2,3,4-TETRAHYDRO-ISOQUINOLINE-3(R)-CARBOXYLATE
• 3-ISOQUINOLINECARBOXYLIC ACID, 1,2,3,4-TETRAHYDRO-, METHYL ESTER
• (R)-1,2,3,4-TETRAHYDRO-ISOQUINOLINE-3-CARBOXYLIC ACID METHYL ESTER
• (R)-1,2,3,4-TETRAHYDRO-3-ISOQUINOLINECARBOXYLIC ACID METHYL ESTER
• 3-ISOQUINOLINECARBOXYLIC ACID, 1,2,3,4-TETRAHYDRO-, METHYL ESTER, (3R)-
• AKOS017343550
• C73652
• Methyl 1,2,3,4-tetrahydro-isoquinoline-3(R)-carboxylate (H-D-Tic-OMe)
• EN300-898121
• methyl (3R)-1,2,3,4-tetrahydroisoquinoline-3-carboxylate
• MFCD06738672
• DTXSID60366215
• CS-0005323
• 191327-28-3
• SCHEMBL6866846
• DS-7139
• (R)-METHYL1,2,3,4-TETRAHYDROISOQUINOLINE-3-CARBOXYLATE
• +Expand

• MDL： MFCD06738672
• InChIKey： YTNGWXICCHJHKA-SNVBAGLBSA-N
• Inchi： InChI=1S/C11H13NO2/c1-14-11(13)10-6-8-4-2-3-5-9(8)7-12-10/h2-5,10,12H,6-7H2,1H3/t10-/m1/s1
• SMILES： COC(=O)[C@H]1CC2=CC=CC=C2CN1

Computed Properties

• Exact Mass: 191.09469
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 191.094628657g/mol
• Heavy Atom Count: 14
• Complexity: 217
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• LogP: 1.20270
• PSA: 38.33
• Refractive Index: 1.532
• Boiling Point: 298°C at 760 mmHg
• Flash Point: 134.1°C
• Density: 1.125